3-iodoquinoline-8-carboxylic acid
Overview
Description
3-iodoquinoline-8-carboxylic acid is an organic compound with the molecular formula C10H6INO2 . It is a heterocyclic compound and a derivative of quinoline. It is used in various fields of research and industry due to its interesting physical and chemical properties.
Synthesis Analysis
This compound was first synthesized by F. D. Chattaway and A. F. Smith by reacting quinoline with iodine and sodium hydroxide . It can also be synthesized by other methods such as oxidative coupling, oxidation, and halogenation .Molecular Structure Analysis
The molecular weight of this compound is 299.07 . It has a benzene ring fused with a pyridine moiety.Chemical Reactions Analysis
Carboxylic acids, like this compound, react with bases to form ionic salts . They can also undergo electrophilic substitution at oxygen .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Biological Activity and Therapeutic Potential
3-Iodoquinoline-8-carboxylic acid derivatives, especially those containing the 8-hydroxyquinoline (8-HQ) nucleus, have demonstrated significant biological activities. This includes a spectrum of antimicrobial, anticancer, and antifungal effects, making them a focal point of interest for chemists and health science professionals. The synthesis and biological activities of 8-HQ derivatives have been extensively studied, with these compounds showing promise in developing potent lead compounds with high efficacy and low toxicity. Their therapeutic value is notable, acting as potential building blocks for various pharmacologically active scaffolds. This makes them prime candidates for drug development against numerous diseases, including cancer (Saadeh et al., 2020).
Medicinal Chemistry and Drug Synthesis
8-Hydroxyquinoline (8-HQ) has garnered significant attention in medicinal chemistry due to its prominent biological activities. It's been explored extensively to develop target-based broad-spectrum drug molecules for treating life-threatening diseases such as cancer, HIV, and neurodegenerative disorders. Its metal chelation properties further enhance its potential as a drug candidate for various diseases. The synthetic modification of 8-hydroxyquinoline is continuously evolving, aiming to yield more potent agents for various therapeutic targets, including anti-proliferative, anti-microbial, anti-fungal, and anti-viral treatments, as well as neurodegenerative disorder management (Gupta et al., 2021).
Fluorescent Probes for Zinc Ion Determination
Fluorescent sensors based on 8-aminoquinoline and its derivatives, including those with this compound, have been popular tools for detecting Zn2+ ions in environmental and biological applications. Introducing various carboxamide groups into an 8-aminoquinoline molecule to create 8-amidoquinoline derivatives has improved water solubility and cell membrane permeability, making them highly functional receptors for zinc ions. These derivatives are characterized by their fast reactivity, good selectivity, and bio-compatibility, especially in biological applications. The diversity of the coordination complex and geometries of these fluorophores indicates a vast potential for future studies and applications (Mohamad et al., 2021).
Safety and Hazards
Future Directions
The catalytic reduction of carboxylic acid derivatives, like 3-iodoquinoline-8-carboxylic acid, has witnessed rapid development in recent years . These reactions can be promoted by both heterogeneous and homogeneous catalysts . The future of this field lies in the development of novel antimicrobials and the introduction of novel therapeutic options to fight against both drug-sensitive and drug-resistant pathogens .
Mechanism of Action
Target of Action
3-Iodoquinoline-8-carboxylic acid is a derivative of quinoline, a heterocyclic compound that has been widely used in medicinal chemistry . The primary targets of quinoline derivatives are often enzymes or receptors involved in critical biological processes.
Mode of Action
Quinoline derivatives often interact with their targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces . These interactions can lead to changes in the conformation or activity of the target, thereby affecting its biological function.
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biological pathways, depending on their specific targets . They can affect signal transduction pathways, metabolic pathways, and even gene expression. The downstream effects of these changes can vary widely, from altered cell growth to changes in immune response.
Result of Action
Quinoline derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-virulence, antiviral, and anti-parasitic effects . The specific effects of this compound would depend on its specific targets and mode of action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-iodoquinoline-8-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-aminobenzoic acid", "iodine", "sodium nitrite", "sodium bisulfite", "sodium hydroxide", "copper(I) iodide", "potassium carbonate", "acetic acid", "acetic anhydride", "8-bromoquinoline" ], "Reaction": [ "Step 1: Conversion of 2-aminobenzoic acid to 2-iodobenzoic acid", "a. Dissolve 2-aminobenzoic acid in acetic acid and add sodium nitrite.", "b. Add sodium bisulfite to the reaction mixture to quench excess nitrite.", "c. Add iodine to the reaction mixture to convert the amine group to an iodine atom.", "Step 2: Conversion of 2-iodobenzoic acid to 3-iodoquinoline-8-carboxylic acid", "a. Dissolve 2-iodobenzoic acid and 8-bromoquinoline in acetic acid.", "b. Add copper(I) iodide and potassium carbonate to the reaction mixture.", "c. Heat the reaction mixture to reflux for several hours.", "d. Cool the reaction mixture and filter the resulting solid.", "e. Wash the solid with water and dry to obtain 3-iodoquinoline-8-carboxylic acid." ] } | |
CAS RN |
1934445-70-1 |
Molecular Formula |
C10H6INO2 |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
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